Cas no 72576-09-1 (Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-)

• Product Name: Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-
• CAS No: 72576-09-1
• MF: C₃₀H₄₂O₆Zn
• MW: 564.059886455536
• CID: 549799
• Update Time: 2024-03-05

Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)-
• 3,5-DI-TERT-BUTYLSALICYLIC ACID, ZINC SALT
• ZINC, 3,5-DI-TERT-BUTYLSALICYLATE
• 2,4-ditert-butyl-6-carboxyphenolate

• Inchi： 1S/2C15H22O3.Zn/c2*1-14(2,3)9-7-10(13(17)18)12(16)11(8-9)15(4,5)6;/h2*7-8,16H,1-6H3,(H,17,18);/q;;+2/p-2
• InChI Key： HCOFMIWUFBMIPV-UHFFFAOYSA-L
• SMILES： [Zn+2].C([O-])(=O)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1O.C([O-])(=O)C1=CC(C(C)(C)C)=CC(C(C)(C)C)=C1O

Computed Properties

• Exact Mass: 314.086
• Monoisotopic Mass: 314.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Melting Point: 256 °C (dec.)(lit.)

Zinc,bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato-kO]-, (T-4)- Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 3
• WGK Germany：3
• Hazard Category Code： 11-22-50/53
• Safety Instruction： 7-22-60-61
• Hazardous Material Identification：